Cas no 2987-49-7 (2-(Methylsulphonyl)aniline)

• Product Name: 2-(Methylsulphonyl)aniline
• CAS No: 2987-49-7
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD08444390
• CID: 264291
• PubChem ID: 244659
• Update Time: 2025-04-19

2-(Methylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulphonyl)aniline
• 2-(methylsulfonyl)aniline
• 2-methylsulfonylaniline
• Benzenamine,2-(methylsulfonyl)-
• (2-mesylphenyl)amine
• 2-(methylsulfonyl)benzenamine
• 2-methanesulfonyl-aniline
• 2-methanesulfonylphenylamine
• 2-Methansulfonyl-anilin
• 2-Methylsulfon-anilin
• Methyl-(2-amino-phenyl)-sulfon
• DTXSID90942788
• 2-Aminophenyl methyl sulphone
• SCHEMBL857162
• NSC55747
• 2-methanesulfonylaniline
• MFCD08444390
• J-017675
• AKOS000206761
• AC1456
• AM806834
• 2-Methyl-sulfonylanilin
• PS-3911
• 2-(Methanesulfonyl)anilinato
• 2-(methylsulfonyl)phenylamine
• FT-0691279
• SY130679
• NSC-55747
• 2-methanesulfonyl-phenylamine
• Benzenamine, 2-(methylsulfonyl)-
• 2-Methanesulfonyl-phenylamine; hydrochloride
• A900999
• Z210801860
• 2987-49-7
• CS-0120048
• AE-508/43280886
• EN300-25505
• aniline, 2-methylsulphonyl-
• DB-098226

• MDL： MFCD08444390
• Inchi： 1S/C7H9NO2S/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5H,8H2,1H3
• InChI Key： AUSRSVRJOXYXMI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.282
• Boiling Point: 377.1℃at760mmHg
• Flash Point: 181.9°C
• PSA: 68.54000
• LogP: 2.33430